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A Comparative Guide to Next-Generation
Miniature Atomic Clocks
For researchers, scientists, and drug development professionals requiring the pinnacle of

timing precision and stability in compact form factors, the landscape of miniature atomic clocks

is rapidly evolving. Next-generation devices offer significant improvements in size, weight, and

power (SWaP) without compromising, and in many cases enhancing, core performance

metrics. This guide provides an objective comparison of leading miniature atomic clocks,

supported by available performance data and an overview of the experimental methodologies

used to characterize them.

Performance Metrics: A Head-to-Head Comparison
The selection of a miniature atomic clock is a critical decision, balancing the trade-offs between

stability, power consumption, and physical footprint. The following tables summarize the key

performance indicators for three leading next-generation miniature atomic clocks: the Microchip

MAC-SA5X, the Microchip LN-CSAC SA65-LN, and the Safran MIRA.
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General

Performance Metrics

Microchip MAC-

SA5X (SA55)

Microchip LN-CSAC

SA65-LN

Safran MIRA

(Ruggedized)

Clock Type
Miniaturized Rubidium

Atomic Clock

Low-Noise Chip-Scale

Atomic Clock

Micro Rubidium

Atomic Clock

Output Frequency 10 MHz 10 MHz 10 MHz

Warm-up Time
< 2 minutes (lock over

full temp range)
Not specified < 2 minutes

Monthly Aging Rate < 5.0E-11[1][2]
< 0.9 ppb/mo (< 9 x

10⁻¹⁰)[3]
Not specified

Frequency Retrace Not specified Not specified < 1 x 10⁻¹⁰[4]

Holdover

< 200 ns over 24

hours (typical, static

temp)[1]

Not specified
< 500 ns within 24

hours (at fixed temp)

Stability Metrics
Microchip MAC-

SA5X (SA55)

Microchip LN-CSAC

SA65-LN
Safran MIRA

Short-Term Stability

(Allan Deviation, τ=1s)
< 1.5E-11 < 1E-11 < 5 x 10⁻¹²

Frequency Stability

vs. Temperature

< 5.0E-11 (-40°C to

+75°C)

< ±0.3 ppb (total

deviation)

1 x 10⁻¹⁰ (-20°C to

+70°C)

Phase Noise
Microchip MAC-

SA5X (SA55)

Microchip LN-CSAC

SA65-LN
Safran MIRA

@ 10 Hz offset Not specified < -120 dBc/Hz Not specified

@ 100 Hz offset Not specified Not specified -120 dBc/Hz

@ 1 kHz offset Not specified Not specified -135 dBc/Hz

@ 10 kHz offset Not specified Not specified -140 dBc/Hz
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Physical &

Environmental

Specifications

Microchip MAC-

SA5X

Microchip LN-CSAC

SA65-LN

Safran MIRA

(Ruggedized)

Size (Volume) 47 cc Not specified ~40 cc

Dimensions (L x W x

H)
51 x 51 x 18 mm

Not specified, height <

0.5 in
50.8 x 50.8 x 16 mm

Weight Not specified Not specified Not specified

Power Consumption

(Steady State)
6.3 W < 295 mW

0.5 W (standard), 1.5

W (high performance)

Operating

Temperature
-40°C to +75°C -40°C to +80°C -40°C to +80°C

Experimental Protocols
The precise characterization of miniature atomic clocks is fundamental to understanding their

performance. While manufacturers' detailed internal testing protocols are proprietary, the

general methodologies for key performance metrics are well-established in the field of time and

frequency measurement.

Allan Deviation (Frequency Stability) Measurement
The Allan Deviation (ADEV) is the standard metric for assessing the frequency stability of an

oscillator in the time domain. It quantifies how the average frequency of a clock changes over

different averaging times (τ).

General Methodology:

Reference Clock: A high-stability reference frequency standard is required. This is typically a

laboratory-grade Cesium or Rubidium standard, such as the SRS FS725 Rubidium

Frequency Standard, which provides a more stable signal than the device under test (DUT).

Phase Comparison: The output signal of the miniature atomic clock (DUT) is compared

against the reference clock's signal. A phase comparator or a time interval counter measures

the phase difference between the two signals over a prolonged period.
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Data Acquisition: The phase difference data is continuously recorded at a regular sampling

interval. This raw data represents the phase error of the DUT relative to the reference.

Calculation: The collected phase data is then used to calculate the fractional frequency

deviation. The Allan Deviation is computed from this frequency data for various averaging

times (τ). Specialized software is often used to perform these calculations and plot the

resulting ADEV curve. The overlapping Allan deviation is a common statistical tool used for

this evaluation.

Environmental Control: Throughout the measurement, the DUT is maintained in a

temperature- and vibration-controlled environment to minimize external influences on its

stability.

Phase Noise Measurement
Phase noise is a measure of the short-term random frequency fluctuations of a signal,

observed in the frequency domain. It is expressed in dBc/Hz at various frequency offsets from

the carrier signal.

General Methodology:

Instrumentation: A specialized phase noise test system, such as the Symmetricom 3120A

Phase Noise Test Probe, or a high-performance spectrum analyzer with phase noise

measurement capabilities is used.

Reference Source: A clean, low-noise reference oscillator is used as a local oscillator (LO)

within the measurement system. The phase noise of the reference source must be lower

than that of the DUT to ensure accurate measurement.

Phase Detection: The signal from the DUT and the reference signal are fed into a phase

detector (mixer). The output of the phase detector is a voltage proportional to the phase

difference between the two signals.

Spectrum Analysis: The output of the phase detector, which represents the phase noise, is

then analyzed by a spectrum analyzer. The resulting power spectral density is normalized to

a 1 Hz bandwidth and expressed in dB relative to the carrier power (dBc/Hz).
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Cross-Correlation (for higher sensitivity): To measure very low phase noise levels, a cross-

correlation technique can be employed. This involves using two parallel measurement

channels and averaging the results to reduce the measurement system's noise floor.

Temperature Stability (Tempco) Measurement
This test evaluates the frequency stability of the atomic clock over its specified operating

temperature range.

General Methodology:

Environmental Chamber: The miniature atomic clock is placed inside a thermal chamber

capable of precise temperature control.

Frequency Monitoring: The output frequency of the clock is continuously monitored using a

high-resolution frequency counter, referenced to a stable external standard.

Temperature Cycling: The temperature inside the chamber is slowly swept across the clock's

specified operating range (e.g., -40°C to +75°C). The rate of temperature change is kept low

to ensure the clock reaches thermal equilibrium at each measurement point.

Data Logging: The output frequency and the chamber temperature are logged

simultaneously throughout the test.

Analysis: The collected data is plotted to show the frequency deviation as a function of

temperature. The temperature coefficient of frequency (tempco) is then calculated from this

data.

Visualizing the Logic
To better understand the operational and evaluation frameworks of miniature atomic clocks, the

following diagrams, generated using the DOT language, illustrate key logical relationships.
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Core components and their interaction in a miniature atomic clock.
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A generalized workflow for performance characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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